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Compound of Interest

Compound Name: Fmoc-Inp-OH

Cat. No.: B557567

Essential Safety and Handling Guide for Fmoc-Inp-
OH

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring both personal safety and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Fmoc-Inp-OH (N-Fmoc-isonipecotic acid), a building block used in
peptide synthesis.[1]

Data Presentation

A summary of the relevant physical, chemical, and hazard properties of Fmoc-Inp-OH is
presented below. Understanding these properties is crucial for making informed decisions on
its proper handling and disposal.

Quantitative Data Summary
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Property

Value

CAS Number

148928-15-8[1][2]

Molecular Formula

C21H21NO4[1][2]

Molecular Weight 351.40 g/mol [1][2]
Appearance White to off-white or beige powder/solid[2][3]
Melting Point ~190 °C[2]

Storage Temperature

Room temperature or 2-30°CJ[2]

GHS Pictogram

GHSO07 (Harmful)

Signal Word

Warning

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Precautionary Statements

P261 (Avoid breathing dust), P280 (Wear
protective gloves/eye protection/face
protection), P302+P352 (IF ON SKIN: Wash

with plenty of soap and water)

Personal Protective Equipment (PPE) Summary

A multi-layered approach to PPE is essential to minimize exposure risk. The following table
summarizes the recommended PPE for various laboratory operations involving Fmoc-Inp-OH.
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. Eye & Face Hand Body Respiratory
Operation . . . .
Protection Protection Protection Protection
Required. Use a
) Chemical- NIOSH-approved
Chemical safety ] o )
resistant nitrile respirator (e.g.,
o goggles or a face Standard
Weighing & ) gloves; double N95) or conduct
] ] ] shield worn over o laboratory coat. ]
Aliquoting (Solid) gloving is work in a
safety glasses.[4] [31[4][5] _
recommended. ventilated
[5][6]
[41051161] enclosure (fume
hood).[3][5][6]
Generally not
Solution ) Chemical- Standard required if
) Chemical safety ) o )
Handling & resistant nitrile laboratory coat. handled in a
. goggles.[3][4][7] :
Reactions gloves.[3][4][7] [B114]1171 chemical fume
hood.[4][5]
HeaVY'dUt)ﬂ . . e -
] i Chemical- Air-purifying
Chemical splash ~ chemical- ) ] i
_ _ resistant apron respirator with
Spill Cleanup goggles and a resistant gloves )
] over a laboratory  appropriate
face shield.[4][5] (e.g., butyl ]
coat.[5] cartridges.[5]
rubber).[5]
) Not generally
Chemical- Standard

Waste Disposal

Chemical safety

goggles.[5][7]

resistant nitrile
gloves.[5][7]

laboratory coat.

[5117]

required if
handling sealed

containers.

Experimental Protocols
Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Fmoc-Inp-OH is critical for safety and experimental

Success.

o Preparation and Engineering Controls:
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[e]

Designate a specific work area for handling Fmoc-Inp-OH, preferably within a certified
chemical fume hood.[6]

[e]

Ensure the work area is clean and free of incompatible materials.

o

Verify that an eyewash station and safety shower are readily accessible.

[¢]

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) before
starting.

e Donning PPE:

o Before handling the compound, put on the appropriate PPE as detailed in the table above.
This includes a lab coat, nitrile gloves, and chemical safety goggles.[3][4][7]

e Handling the Solid:

o Conduct all weighing and transfers of the solid powder inside a chemical fume hood or a
ventilated balance enclosure to minimize inhalation risks.[3][4][6]

o Use a spatula to carefully transfer the desired amount of the compound, avoiding actions
that could generate dust.[4]

o Keep the primary container tightly sealed when not in use.

e Preparing Solutions:

[e]

When dissolving the solid, slowly add the solvent to the powder to prevent splashing and
aerosol generation.[3]

o If necessary, use gentle vortexing or sonication to achieve complete dissolution.[8]
o Ensure the chosen solvent is compatible and use appropriate glassware.

o Clearly label the container with the chemical name, concentration, solvent, and date of
preparation.[3]

e Post-Handling:
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o After completing the task, decontaminate the work area with an appropriate solvent.
o Properly doff PPE to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan: Step-by-Step Procedures

The fundamental principle for the disposal of Fmoc-Inp-OH is to treat it, along with any
contaminated materials, as hazardous chemical waste.[9][10] Under no circumstances should
this chemical be disposed of down the drain or in regular waste streams.[7][10]

e Waste Segregation:

o Keep Fmoc-Inp-OH waste separate from other chemical waste streams to prevent
unintended reactions.[7][9]

e Solid Waste Disposal:

o Collect any unused or expired solid Fmoc-Inp-OH and contaminated disposable items
(e.g., weigh boats, gloves, paper towels) in a designated, compatible, and sealable
hazardous waste container.[6][7][9]

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"Fmoc-Inp-OH," and any other identifiers required by your institution.[7][9]

e Liquid Waste Disposal:

o Collect all liquid waste, including reaction mixtures, wash solvents (e.g., DMF, DCM), and
deprotection solutions (e.g., piperidine in DMF), in a dedicated, sealed, and properly
labeled hazardous liquid waste container.[6][7][9]

o The label must identify all chemical constituents and their approximate concentrations.[9]
o Storage and Final Disposal:

o Store sealed waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.[7]
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o All waste must be disposed of through your institution's certified Environmental Health and
Safety (EHS) department or a licensed chemical waste contractor.[6][7][9]

Mandatory Visualization

The following diagrams illustrate the logical workflows for handling Fmoc-Inp-OH safely.
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Caption: A logical workflow for the safe handling of Fmoc-Inp-OH.
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Caption: Emergency response protocol for spills or personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Fmoc-Inp-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557567#personal-protective-equipment-for-handling-
fmoc-inp-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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